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Compound of Interest

Compound Name: Methyl 2-propoxybenzoate
CAS No.: 18167-33-4
Cat. No.: B102055
Get Quote
. J

Executive Summary & Operational Directive

Methyl 2-propoxybenzoate (CAS: 18167-33-4) is a benzoic acid ester used primarily as an
intermediate in organic synthesis and medicinal chemistry.[1] While often perceived as a
"standard organic,"” its lipophilicity and potential for hydrolysis require specific disposal
protocols to maintain environmental compliance and laboratory safety.

Core Directive: This substance must be treated as Non-Halogenated Organic Solvent Waste.
Under no circumstances should it be disposed of via sink drainage or mixed with oxidizers
(e.g., nitric acid, peroxides) or halogenated solvents (e.g., DCM, Chloroform), as this
complicates downstream incineration and increases disposal costs.

Chemical Profile & Hazard Assessment

To ensure safe handling, we must first understand the physicochemical drivers of the hazard.
As an ester, Methyl 2-propoxybenzoate exhibits specific behaviors that dictate its waste
stream.
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Physicochemical Properties & Waste Classification[1][2]

[3]
Property Value / Classification Operational Implication
Unique Identifier for Waste

CAS Number 18167-33-4

Manifests

Physical State

Liquid (Oil)

Requires liquid-tight secondary

containment

Combustible (Class I11A).[1]

Flash Point > 90°C (Estimated)* ) ]
High energy potential.[1]
- _ . _ Do not flush. Will coat pipes
Solubility Lipophilic (Insoluble in water) )
and disrupt water treatment.[1]
) Segregate from concentrated
. Stable; Hydrolyzes in strong )
Reactivity ) acids/bases to prevent
acid/base ) )
exothermic degradation.[1]
) o Classified as D001 (Ignitable)
RCRA Status Non-Listed (Characteristic)

if mixed with flammables.

*Note: Flash point is estimated based on the structural analog Methyl Benzoate (83°C). Treat

as combustible.

Pre-Disposal: The Segregation Logic

Effective disposal starts at the bench. We utilize a Self-Validating Segregation System.[1] If the

waste stream is contaminated, the disposal vendor will reject it, halting operations.

The Segregation Protocol[4]

» Halogen Check: Does the waste container contain Chloroform, Methylene Chloride, or

lodine?

o If YES: STOP. Do not add Methyl 2-propoxybenzoate.[1]

o If NO: Proceed to Non-Halogenated stream.[1][2][3][4]
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e Aqueous Check: Is the water content >20%?
o If YES: Segregate into "Aqueous Organic" waste (expensive disposal).

o If NO: Proceed to High-BTU Organic waste (standard fuel blending).[1]

Visualizing the Decision Pathway

The following workflow illustrates the critical decision nodes for disposing of Methyl 2-

propoxybenzoate.

Waste Generation:
Methyl 2-propoxybenzoate

Is it mixed with
Halogenated Solvents?
(DCM, CHCI3)

Is it mixed with
Strong Oxidizers?
(HNO3, H202)

Stream A: Halogenated Waste
(High Cost Incineration)

Stream B: Reactive Waste

0/4H7?
1S Water Content= 20%6% (IMMEDIATE HAZARD - Segregate)

No (Pure/Solvent Mix)

Stream C: Aqueous Organic Stream D: Non-Halogenated Organic
(biotreatment/incineration) (Fuel Blending - PREFERRED)
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Figure 1: Decision logic for segregating Methyl 2-propoxybenzoate waste streams. Green
path represents the optimal disposal route.

Step-by-Step Disposal Procedure

This protocol ensures compliance with EPA 40 CFR 261 (RCRA) and minimizes the risk of
container failure.

Step 1: Container Selection
o Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]

o Why: Esters can soften certain low-grade plastics (like PVC) over time.[1] HDPE is
chemically resistant.[1]

e Venting: Use a cap with a pressure-relief mechanism if the waste contains volatile co-
solvents (e.g., acetone).

Step 2: Accumulation & Labeling

» Affix Label: Before adding the first drop of waste, affix a hazardous waste tag.

« ldentify Constituents: Write "Methyl 2-propoxybenzoate” clearly.[1] Do not use
abbreviations (e.g., "M-Prop-Benz") as these are invalid during regulatory audits.[1]

e Hazard Checkbox: Mark "Flammable/Combustible™ and "Irritant.”[1]

Step 3: Transfer Protocol

e Fume Hood: Perform all transfers inside a certified chemical fume hood.[1]

e Funneling: Use a grounded safety funnel with a flame arrestor if mixing with low-flashpoint
solvents (e.g., Hexane, Ether).

o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.
[1] Never fill to the brim.
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Step 4: Storage & Pickup

e Secondary Containment: Store the waste container in a yellow or gray secondary bin to
capture leaks.[1]

o Timeline: Schedule pickup within 90 days (for Large Quantity Generators) or 180 days (for
Small Quantity Generators) to remain compliant with RCRA accumulation time limits.

Spill Contingency Plan

In the event of a benchtop spill (<500 mL):

o Alert: Notify nearby personnel immediately.

e PPE: Don nitrile gloves and safety goggles.[1]

e Contain: Use an inert absorbent (vermiculite or spill pads).[1][3] Do not use paper towels if
the mixture contains oxidizers, as this creates a fire hazard.

o Clean: Scoop absorbed material into a sealable bag.[1][3] Label as "Hazardous Waste:
Debris contaminated with Methyl 2-propoxybenzoate."[1]

e Wash: Clean the surface with a soap solution to remove oily residue.[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b102055?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh95e08b0d?context=bbe
https://chimactiv.agroparistech.fr/en/securite/manipulation-produits-chimiques/dechets-liquides
https://chimactiv.agroparistech.fr/en/securite/manipulation-produits-chimiques/dechets-liquides
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Non-Halogenated%20Solvents%20In%20Labs.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b102055/docs#standard-operating-procedure-disposal-of-methyl-2-propoxybenzoate-1
https://www.benchchem.com/product/b102055/docs#standard-operating-procedure-disposal-of-methyl-2-propoxybenzoate-1
https://www.benchchem.com/product/b102055/docs#standard-operating-procedure-disposal-of-methyl-2-propoxybenzoate-1
https://www.benchchem.com/product/b102055/docs#standard-operating-procedure-disposal-of-methyl-2-propoxybenzoate-1
https://www.benchchem.com/product/b102055?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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